Cas no 2228671-50-7 (3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid)

• Product Name: 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid
• CAS No: 2228671-50-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6429755
• PubChem ID: 165835593
• Update Time: 2025-06-09

3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid
• EN300-1791183
• 2228671-50-7

• Inchi： 1S/C12H17NO4/c1-7-6-13-8(2)12(7)9(4-10(14)15)5-11(16)17-3/h6,9,13H,4-5H2,1-3H3,(H,14,15)
• InChI Key： AENXIRFOQGFCAT-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)O)C1C(C)=CNC=1C)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.4Ų

Additional information on 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid

Introduction to 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid (CAS No. 2228671-50-7)

3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228671-50-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a pyrrole moiety appended with dimethyl substitution at the 2 and 4 positions, combined with a methyl ester functionality and an α-keto acid segment, endows this compound with a unique set of chemical properties that make it a valuable scaffold for further derivatization and exploration.

The structural composition of 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid positions it as a candidate for investigating various biological pathways. The pyrrole ring is a well-documented pharmacophore in medicinal chemistry, frequently observed in bioactive molecules such as heme-binding proteins and antiviral agents. The dimethyl substitution at the 2 and 4 positions enhances the lipophilicity of the pyrrole core, potentially improving membrane permeability—a critical factor in drug bioavailability. Additionally, the methyl ester group at the C5 position can be hydrolyzed to yield an α-keto acid, which is a versatile intermediate in organic synthesis and has been implicated in various metabolic pathways.

The carboxylic acid moiety at the C1 position provides a site for further functionalization, enabling the attachment of other pharmacophoric units or biomolecules through esterification, amidation, or other coupling reactions. This flexibility makes 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid a promising building block for designing novel therapeutic agents. Recent advancements in drug design have emphasized the importance of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The pyrrole derivative described here aligns with this trend, offering a scaffold that could be optimized for specific therapeutic targets.

In the context of current research, compounds featuring pyrrole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, modified pyrroles have shown efficacy against multidrug-resistant bacteria by interfering with bacterial cell wall synthesis or DNA replication mechanisms. Similarly, pyrrole-based molecules have been explored as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid, particularly the presence of both an electron-deficient pyrrole ring and an electrophilic α-keto acid moiety, suggests potential utility in modulating enzyme activity or receptor binding interactions.

The methyl ester functionality in this compound also opens avenues for prodrug design. Prodrugs are pharmacologically inactive precursors that are metabolically converted into active drugs within the body. By leveraging the hydrolysis of esters under physiological conditions, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid could serve as a prodrug carrier to enhance drug delivery or improve solubility profiles. This approach is particularly relevant in addressing challenges associated with oral administration or targeted drug delivery systems.

From a synthetic chemistry perspective, 3-(2,4-dimethyl-1H-pyrrol-3-yl)-5-methoxy-5-oxopentanoic acid exemplifies the strategic use of multi-component reactions (MCRs) and transition-metal-catalyzed coupling reactions to construct complex heterocyclic frameworks efficiently. The synthesis of this compound involves key steps such as condensation reactions to form the pyrrole core followed by functional group interconversions to introduce the ester and α-keto acid moieties. Advances in catalytic methodologies have enabled more streamlined synthetic routes, reducing reaction times and improving yields—a critical consideration for industrial-scale production.

The pharmaceutical industry continually seeks novel scaffolds that can be rapidly optimized through structure-based drug design (SBDD) or computationally guided molecular modeling (CGMM). The unique structural attributes of 3-(2,4-dimethyl-1H-pyrrol-3-yI)-5-methoxy-S-oxtopen tanoic acid, including its rigid heterocyclic core and multiple sites for chemical modification, make it an attractive candidate for virtual screening campaigns against large databases of biological targets. Such efforts can accelerate the identification of lead compounds with high binding affinity and selectivity.

Moreover, green chemistry principles are increasingly influencing synthetic methodologies in pharmaceutical research. The development of sustainable synthetic routes that minimize waste generation and hazardous reagent usage is paramount. Modern approaches employ biocatalysis—utilizing enzymes as catalysts—to achieve regioselective transformations efficiently under mild conditions. For instance, lipases or esterases could be employed to hydrolyze or transesterify functional groups within this molecule without compromising yield or purity.

The potential applications of 3-(2S-dimethyl-lH-pyrrol-S-yII)-S-methoxy-S-oxtopen tanoic acid extend beyond traditional small-molecule drug discovery. Its structural motifs could be incorporated into peptidomimetics or nucleoside analogs designed to mimic natural biomolecules while exhibiting enhanced stability or bioavailability. Such derivatives may find utility in developing antiviral agents that target RNA-dependent RNA polymerases or protease inhibitors that modulate viral replication cycles.

In conclusion,3-(2S-dimethyl-lH-pyrrol-S-yII)-S-methoxy-S-oxtopen tanoic acid (CAS No. 2228671-S0-S7) represents a structurally intriguing compound with broad implications in pharmaceutical chemistry and bioorganic synthesis. Its unique combination of pharmacophoric elements—such as the pyrrole ring system,methyl ester group,α-keto acid functionality,and carboxylic acid moiety—positions it as a versatile scaffold for further exploration in drug discovery programs aimed at treating infectious diseases,inflammatory disorders,and cancers among others.

The increasing emphasis on heterocyclic compounds in medicinal chemistry underscores its significance,and ongoing research efforts continue to uncover novel applications for this class of molecules.

The adaptability inherent in its structure allows chemists to modify key functional groups while retaining essential pharmacological properties,making it an invaluable asset for designing next-generation therapeutics.

As synthetic methodologies evolve toward greater efficiency and sustainability,compounds like this one will play an integral role in shaping future advancements within pharmaceutical science.